2-(Difluoromethyl)benzo[h]chromen-4-one

• CAS RN: 5490-18-6
• Molecular Formula: C14H8F2O2
• Molecular Weight: 246.21 g/mol
• IUPAC Name: 2-(difluoromethyl)benzo[h]chromen-4-one
• InChI: InChI=1S/C14H8F2O2/c15-14(16)12-7-11(17)10-6-5-8-3-1-2-4-9(8)13(10)18-12/h1-7,14H
• InChI Key: KNUJYYIPVGGTID-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2OC(=CC3=O)C(F)F

Description

2-(Difluoromethyl)benzo[h]chromen-4-one, also known as DBMC, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DBMC belongs to the class of coumarin derivatives and is known for its diverse pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities.

Scientific Research Applications

Synthesis and Chemical Applications

• Greener Synthesis Methods : Efforts have been made to develop greener, more efficient methods for synthesizing benzo[h]chromen derivatives. These methods aim to minimize environmental impact and reduce costs while maintaining high yields and efficiency (Maleki, 2016).

• Water Catalysis : A notable advancement is the use of water as a catalyst in the synthesis of 2-amino-chromenes, offering an environmentally benign alternative with high atom economy (Solhy et al., 2010).

• Catalyst-Free Synthesis : Research has also been conducted on catalyst-free, solvent-free synthesis methods for functionalized benzo[h]chromen derivatives, emphasizing high yield and environmental friendliness (Kumar et al., 2015).

Biological and Medicinal Applications

• Fluorescent Probes : Benzo[h]chromen derivatives have been studied for their potential in bioimaging and as molecular probes. They have been shown to possess significant water solubility, photostability, and low toxicity, making them suitable for in vivo imaging (Kim et al., 2007).

• Anticancer Agents : Some derivatives, such as 4-amino-2H-benzo[h]chromen-2-one, have demonstrated significant in vitro anticancer activity, highlighting their potential in cancer therapy (Dong et al., 2011).

Photophysical Applications

• Fluorescence Studies : The fluorescence properties of certain benzo[h]chromen derivatives have been investigated for various applications, including environmental and medicinal chemistry. Their sensitivity and specificity make them suitable for diverse scientific applications (Uchiyama et al., 2006).